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Compound of Interest

Compound Name: Trimecaine

Cat. No.: B1683256

An In-depth Technical Guide to Trimecaine Hydrochloride: CAS Number and Safety Data

This technical guide provides a comprehensive overview of Trimecaine hydrochloride,
focusing on its Chemical Abstracts Service (CAS) number and associated safety data. It is
intended for researchers, scientists, and drug development professionals who require detailed
technical information for safe handling, storage, and use in a laboratory setting.

Chemical Identification

Trimecaine hydrochloride is a local anesthetic and cardiac antiarrhythmic agent.[1][2][3] It is
classified as an amide-type anesthetic.[3] The primary identifier for this chemical compound is
its CAS number, which is a uniqgue numerical identifier assigned by the Chemical Abstracts
Service.

Table 1: Chemical Identification of Trimecaine Hydrochloride
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Identifier Value Source(s)
2-(Diethylamino)-N-(2,4,6-

Chemical Name trimethylphenyl)acetamide  [4][5][6]
hydrochloride

CAS Number 1027-14-1 [1][4][5][6]
Mesocaine, Mesocain,

Synonyms [21[411517]

Trimekain Hydrochloride

Molecular Formula

C15H24N20 - HCI

[2]141(8]

Molecular Weight

284.82 g/mol

[2]14]5]€]

InChl Key

KOOGJYYOMPUGCW-
UHFFFAOYSA-N

[2](7]

| SMILES | CCN(CC)CC(=0)Nc1c(C)ce(C)eclC.Cl ([2][4][8] |

Physical and Chemical Properties

Trimecaine hydrochloride is a white crystalline powder that is readily soluble in water and

ethanol.[3] A summary of its key physical and chemical properties is provided below.

Table 2: Physical and Chemical Properties

Property Value Source(s)
White crystalline powder /

Appearance . [31[7]
Solid powder

- Readily soluble in water and

Solubility [3]
ethanol
>98% (typical, refer to

Purity (v [7]

Certificate of Analysis)

Storage Temperature

Short-term: 0 - 4 °C; Long-
term: -20 °C

[7]
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| Shipping Temperature | Ambient temperature |[6][7] |

Safety and Hazard Information

The following data is compiled from various Safety Data Sheets (SDS) and provides critical
information regarding the hazards and safe handling of Trimecaine hydrochloride.

GHS Hazard Classification

Table 3: GHS Hazard Identification and Classification

Classification Code Description Source(s)

. H302: Harmful if
Acute Toxicity, Oral Category 4 [10][11]
swallowed

| Aquatic Hazard, Chronic | Category 1 | H410: Very toxic to aquatic life with long lasting
effects* |[12] |

*Note: The H410 classification was found in an SDS for Trimecaine base (CAS 616-68-2).
SDS for the hydrochloride salt (CAS 1027-14-1) from other sources did not list this
environmental hazard.[10] Users should consult the specific SDS for the product they are
using.

First-Aid Measures

Immediate and appropriate first-aid measures are crucial in case of accidental exposure.

Table 4: First-Aid Measures
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Exposure Route Recommended Action Source(s)

Rinse mouth with water.
Do not induce vomiting.
Ingestion Call a POISON CENTER or  [10][13]
doctor if you feel unwell.
[10][13]

Move victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [10][13]
artificial respiration and consult

a doctor.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water for at [10][13]
least 15 minutes. Consult a
doctor.[10][13]

| Eye Contact | Immediately flush eyes with plenty of flowing water for 10 to 15 minutes, holding
eyelids apart. Consult an ophthalmologist.[10][13] [[10][13] |

Handling, Storage, and Personal Protection

Proper handling and storage procedures, along with the use of Personal Protective Equipment
(PPE), are essential to ensure laboratory safety.

Table 5: Handling and Storage
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Aspect Recommendation Source(s)

Handle in a well-ventilated
place. Avoid contact with
skin and eyes. Avoid

Handling formation of dust and [10][13]
aerosols. Do not eat, drink,
or smoke when using this
product.[10][13]

| Storage | Store the container tightly closed in a dry, cool, and well-ventilated place.[13]
Recommended temperatures are 0-4 °C for short-term and -20 °C for long-term storage.[7] |[7]
[13]]

Table 6: Personal Protective Equipment (PPE)

Type Specification Source(s)

Wear tightly fitting safety
. goggles with side-shields
Eye/Face Protection . [13]
conforming to EN 166 (EU)

or NIOSH (US).

Handle with chemical-
Skin Protection impermeable gloves. Wear [12][13]

impervious clothing.

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a full-
face respirator. |[13] |

Experimental Protocols

The classification "Acute Toxicity, Oral (Category 4)" is determined through standardized
experimental protocols. A commonly used method is the OECD Test Guideline 423 for Acute
Oral Toxicity — Acute Toxic Class Method.
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Protocol: Acute Oral Toxicity (Acute Toxic Class Method
- OECD 423)

Objective: To estimate the acute oral toxicity of a substance after a single dose. This method
allows for classification into one of the GHS categories.

Methodology:

Animal Selection: Healthy, young adult rodents (typically female rats) are used. Animals are
acclimatized to laboratory conditions before the test.

» Housing and Feeding: Animals are housed in standard cages with controlled temperature,
humidity, and light cycle. Standard laboratory diet and drinking water are provided ad libitum.

o Dose Preparation: The test substance (Trimecaine hydrochloride) is typically dissolved or
suspended in a suitable vehicle (e.g., water). The concentration is prepared based on the
starting dose level.

o Administration: A single dose of the substance is administered to the animals by oral gavage.

o Stepwise Dosing Procedure:

o Agroup of three animals is dosed at a starting level (e.g., 300 mg/kg, a default for
substances with expected low toxicity).

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiratory and circulatory patterns, autonomic and central nervous system
effects) and behavioral changes, particularly during the first 4 hours and then daily for 14
days.

o Decision Logic:

» |f 2 or 3 animals die, the test is stopped, and the substance is classified based on this
outcome.

» |f 0 or 1 animal dies, a further group of three animals is dosed at a lower or higher dose
level, depending on the specific outcome, following the guideline's flowchart.
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» This process continues until a clear classification can be made.

o Data Collection: All signs of toxicity, time of onset, duration, and reversibility are recorded for
each animal. Body weights are recorded weekly.

o Pathology: At the end of the 14-day observation period, all surviving animals are euthanized
and subjected to a gross necropsy.

» Classification: Based on the number of mortalities at specific dose levels, the substance is
assigned to a GHS category. For Trimecaine hydrochloride, the results of such testing led to
its classification as Category 4 ("Harmful if swallowed").

Visualized Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of key processes and
relationships.
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Caption: Logical workflow from chemical identification to emergency procedures for

Trimecaine HCI.
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Caption: Experimental workflow for an Acute Oral Toxicity study (OECD 423).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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